Cas no 50613-53-1 (2-(Decanoylamino)ethanesulfonic acid)

2-(Decanoylamino)ethanesulfonic acid structure
50613-53-1 structure
Product name:2-(Decanoylamino)ethanesulfonic acid
CAS No:50613-53-1
MF:C12H25NO4S
MW:279.396
CID:2829423
PubChem ID:2245938

2-(Decanoylamino)ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • CBDivE_002391
    • DTXSID30367178
    • SCHEMBL258781
    • 50613-53-1
    • 2-(Decanoylamino)ethanesulfonic acid
    • Inchi: InChI=1S/C12H25NO4S/c1-2-3-4-5-6-7-8-9-12(14)13-10-11-18(15,16)17/h2-11H2,1H3,(H,13,14)(H,15,16,17)
    • InChI Key: PPQGKIDZESAVRG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 279.15042945Da
  • Monoisotopic Mass: 279.15042945Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9Ų
  • XLogP3: 2.5

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